![molecular formula C10H9N3O3 B7577061 2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid](/img/structure/B7577061.png)
2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid
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Overview
Description
2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid, also known as CPMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid works by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. It also activates signaling pathways that promote cell survival and repair. This compound has been shown to modulate the activity of various proteins involved in these pathways, including MAPK, NF-κB, and PI3K/Akt.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and protecting against neurodegeneration. This compound has also been shown to modulate the activity of various neurotransmitters, including dopamine and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid in lab experiments is its ability to inhibit cancer cell growth, making it a potential candidate for cancer treatment studies. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy in experiments.
Future Directions
Future research on 2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid could focus on its potential therapeutic applications in cancer treatment, inflammation, and neurological disorders. Studies could also explore the development of more stable and soluble forms of this compound for improved efficacy in lab experiments. Additionally, the mechanism of action of this compound could be further elucidated to better understand its potential therapeutic benefits.
Synthesis Methods
2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid can be synthesized through a multistep process starting with the reaction of 2-chloronicotinic acid with sodium cyanide to form 2-cyanonicotinic acid. This compound is then reacted with formaldehyde and methylamine to produce this compound.
Scientific Research Applications
2-[(5-Cyanopyridine-2-carbonyl)-methylamino]acetic acid has been studied for its potential therapeutic applications in various fields of scientific research, including cancer treatment, inflammation, and neurological disorders. Studies have shown that this compound has anti-inflammatory properties, inhibits cancer cell growth, and has neuroprotective effects.
properties
IUPAC Name |
2-[(5-cyanopyridine-2-carbonyl)-methylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O3/c1-13(6-9(14)15)10(16)8-3-2-7(4-11)5-12-8/h2-3,5H,6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTZAKRFFSDOMOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)C1=NC=C(C=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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